Cas no 1621-47-2 (4H-1-Benzopyran-4-one, 2,3-dihydro-7,8-dihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one, 2,3-dihydro-7,8-dihydroxy-
• CAS No: 1621-47-2
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 1341890
• PubChem ID: 11769130
• Update Time: 2025-04-20

4H-1-Benzopyran-4-one, 2,3-dihydro-7,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-7,8-dihydroxy-
• 7,8-dihydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• 1621-47-2
• AKOS006370475
• 7,8-dihydroxychroman-4-one

• Inchi： 1S/C9H8O4/c10-6-3-4-13-9-5(6)1-2-7(11)8(9)12/h1-2,11-12H,3-4H2
• InChI Key： ZLJGVZCNHVBEKJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76